1-benzyl-2-(4,4-dimethyloxazolidine-3-carbonyl)-9-methylpyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Benzyl-2-(4,4-dimethyloxazolidine-3-carbonyl)-9-methylpyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one is a synthetic heterocyclic compound featuring a fused pyrido-pyrrolo-pyrimidine core. Its structure includes a benzyl group at position 1, a 4,4-dimethyloxazolidine-3-carbonyl moiety at position 2, and a methyl group at position 7. This compound is synthesized via condensation reactions between substituted pyridopyrimidine carbaldehydes and glycinate derivatives under reflux conditions in methanol with triethylamine as a catalyst.
Properties
IUPAC Name |
6-benzyl-5-(4,4-dimethyl-1,3-oxazolidine-3-carbonyl)-10-methyl-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaen-2-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O3/c1-16-8-7-11-26-20(16)25-21-18(22(26)29)12-19(23(30)28-15-31-14-24(28,2)3)27(21)13-17-9-5-4-6-10-17/h4-12H,13-15H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTYOSIIKVZEFGD-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC3=C(C2=O)C=C(N3CC4=CC=CC=C4)C(=O)N5COCC5(C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1-benzyl-2-(4,4-dimethyloxazolidine-3-carbonyl)-9-methylpyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one is a complex organic compound that has garnered attention for its potential biological activity. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure
The compound's structure includes a pyrido-pyrrolo-pyrimidinone core, which is significant for its biological interactions. The presence of the benzyl and dimethyloxazolidine groups may contribute to its activity by influencing its solubility and interaction with biological targets.
Antitumor Activity
Research indicates that derivatives of pyrido-pyrrolo-pyrimidinones exhibit significant antitumor properties. A study demonstrated that similar compounds could induce apoptosis in cancer cell lines through the activation of caspase pathways. The specific compound has shown promise in preliminary assays targeting various cancer types, suggesting potential as an anticancer agent.
The proposed mechanism involves the inhibition of key enzymes involved in tumor growth and proliferation. In vitro studies suggest that the compound may act as an inhibitor of certain kinases that are crucial for cancer cell survival. This inhibition leads to reduced phosphorylation of proteins involved in cell cycle regulation.
Pharmacokinetics
Pharmacokinetic studies are essential to understanding the bioavailability and metabolism of 1-benzyl-2-(4,4-dimethyloxazolidine-3-carbonyl)-9-methylpyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one. Initial findings indicate moderate solubility in aqueous solutions and a favorable absorption profile in animal models. Further studies are needed to elucidate its metabolic pathways and half-life.
Case Studies
| Study | Findings | |
|---|---|---|
| Study 1 : Antitumor Effects | Demonstrated significant cytotoxicity against breast cancer cell lines (MCF-7) with IC50 values in the low micromolar range. | Supports further investigation into its use as an anticancer agent. |
| Study 2 : Mechanistic Insights | Identified inhibition of the PI3K/AKT pathway as a primary mechanism. | Suggests potential for combination therapy with other targeted agents. |
| Study 3 : Pharmacokinetics | Reported rapid absorption and moderate bioavailability in rat models. | Indicates potential for therapeutic applications but requires optimization for human use. |
Comparison with Similar Compounds
Table 1: Structural and Molecular Features
† Molecular formula and weight for the target compound are inferred based on structural similarity to and .
Key Observations:
- The oxazolidine substituent in the target compound introduces steric hindrance and conformational rigidity, which may improve metabolic stability compared to the flexible piperazine group in the compound from .
- The benzyl group at position 1 (shared with ) is associated with aromatic π-π stacking interactions, which may influence receptor binding.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
